![B1574685 RO5212054](/img/no-structure.png)
RO5212054
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Description
RO5212054, also known as RG7256 or PLX3603, is a n orally available BRAF V600E kinase inhibitor with potential antineoplastic activity. BRAF(V600E) kinase inhibitor this compound selectively binds to the ATP-binding site of BRAF(V600E) kinase and inhibits its activity, which may result in an inhibition of an over-activated MAPK signaling pathway downstream in BRAF(V600E) kinase-expressing tumor cells and a reduction in tumor cell proliferation. The valine to glutamic acid substitution at residue 600 accounts for about 90% of BRAF gene mutations; the oncogenic product, BRAF(V600E) kinase, exhibits a markedly elevated activity that over-activates the MAPK signaling pathway.
Scientific Research Applications
Antitumor Properties
Resibufogenin (RB) demonstrates significant antitumor properties in non-small cell lung cancer (NSCLC). It reduces cell viability and invasion in a dose-dependent manner. The study also reveals RB's role in enhancing pyroptosis levels in cancer cells, indicating its potential as an antitumor agent (Yin et al., 2020).
Autoantigen in Autoimmune Conditions
Ro52, a 52,000 MW autoantigen, plays a significant role in autoimmune conditions like systemic lupus erythematosus and Sjögren's syndrome. Studies have shown that Ro52 is an interferon‐γ inducible tripartite motif protein associated with membrane proximal structures, indicating its importance in the immune response (Rhodes et al., 2002).
Role in Immune Responses and Autoimmune Pathogenesis
Ro52 (TRIM21) is a crucial player in immune responses and autoimmune pathogenesis. Its expression is predominantly cytoplasmic and can be upregulated to translocate to the nucleus in proinflammatory environments. Ro52's involvement in the ubiquitination of IRFs and regulation of type 1 interferon and cytokine production makes it a significant factor in the pathogenesis of autoimmunity (Oke & Wahren-Herlenius, 2012).
Interaction with IRF-8 and Innate Immunity
Ro52, an interferon-inducible E3 ligase, ubiquitinates IRF-8, enhancing cytokine expression in macrophages. This interaction plays a crucial role in eliciting innate immunity, highlighting Ro52's significance in immune system regulation (Kong et al., 2007).
Regulation of Cellular Functions
Oxidatively modified glyceraldehyde-3-phosphate dehydrogenase (GAPDH) interacts with proteins like p54nrb and PSF, which are involved in RNA splicing. This interaction suggests that GAPDH, under oxidative stress, regulates cellular functions beyond glycolysis (Hwang et al., 2009).
Influence of Ro52 on IL-23–Th17 Pathway
The lupus autoantigen Ro52/Trim21 regulates the IL-23–Th17 pathway, influencing tissue inflammation and systemic autoimmunity. This regulation suggests Ro52's role in the development of autoimmune diseases (Espinosa et al., 2009).
Autoantigen Properties
Studies on the autoantigen properties of Ro52, Ro60, and La48 during apoptosis in human ductal epithelial cells indicate their role in the pathogenesis of Sjögren's Syndrome. This process could be a mechanism for the immune system's exposure to these self-peptides, contributing to autoimmune disorders (Ohlsson, Jonsson, & Brokstad, 2002).
ROS-Based Nanomedicine
Research on Reactive Oxygen Species (ROS)-based nanomedicine explores the potential of utilizing ROS in various therapeutic strategies. This includes understanding ROS-mediated signaling in living organisms and employing nanomaterials with unique ROS-regulating properties for improved therapeutic outcomes (Yang, Chen, & Shi, 2019).
Properties
IUPAC Name |
NONE |
---|---|
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms |
RO5212054; RO-5212054; RO 5212054; RG7256; RG 7256; RG-7256; PLX3603; PLX-3603; PLX 3603. |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.